Cas no 157750-73-7 (12-O-Acetylazedarachin A)

• Product Name: 12-O-Acetylazedarachin A
• CAS No: 157750-73-7
• MF: C₃₅H₄₆O₁₂
• MW: 658.733
• CID: 4670689
• PubChem ID: 167995179
• Update Time: 2024-11-07

12-O-Acetylazedarachin A Chemical and Physical Properties

Names and Identifiers

• 12-O-Acetylazedarachin A
• 24-Norchola-20,22-diene-4-carboxaldehyde, 3,12-bis(acetyloxy)-14,15:21,23-diepoxy-1,7,19-trihydroxy-4,8-dimethyl-11-oxo-, cyclic 4,19-(2-methyl-1-oxobutyl acetal)
• 157750-73-7

• Inchi： InChI=1S/C35H46O12/c1-8-16(2)29(41)46-30-31(5)21-12-22(38)33(7)27(34(21,15-43-30)23(39)13-24(31)44-17(3)36)26(40)28(45-18(4)37)32(6)20(19-9-10-42-14-19)11-25-35(32,33)47-25/h9-10,14,16,20-25,27-28,30,38-39H,8,11-13,15H2,1-7H3
• InChI Key： BHOJESWIVMSURC-UHFFFAOYSA-N
• SMILES： CCC(C)C(=O)OC1OCC23C(O)CC(OC(C)=O)C1(C)C2CC(O)C1(C)C3C(=O)C(OC(C)=O)C2(C)C(CC3OC123)c1ccoc1 |THB:6:7:21:13.14.11|

Computed Properties

• Exact Mass: 974.76685313g/mol
• Monoisotopic Mass: 974.76685313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 73
• Rotatable Bond Count: 9
• Complexity: 2530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 7
• Undefined Bond Stereocenter Count: 0
• XLogP3: 19.7
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Limonoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids Limonoids